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Compound of Interest

Compound Name: Methyl 4-biphenylcarboxylate

Cat. No.: B554700

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical waste are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of
Methyl 4-biphenylcarboxylate (CAS No. 720-75-2), a compound used in various laboratory
applications. Adherence to these guidelines, in conjunction with institutional and local
regulations, is critical for maintaining a safe research environment.

Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Methyl 4-biphenylcarboxylate
with appropriate care. According to its Safety Data Sheet (SDS), while it may not be classified
as a hazardous substance under GB-CLP regulations, general laboratory safety practices
should always be observed.[1]

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side-shields or chemical goggles.
o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.
Handling:

o Ensure adequate ventilation to minimize dust inhalation.[1]
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e Avoid contact with skin, eyes, and clothing.[1]

e Do not eat, drink, or smoke in areas where the chemical is handled.

Quantitative Data Summary

While the Safety Data Sheet for Methyl 4-biphenylcarboxylate does not provide specific
quantitative limits for disposal, the following table summarizes its key physical and chemical
properties relevant to handling and disposal.

Property Value Reference
CAS Number 720-75-2 [1]
Molecular Formula C14H1202 [2]
Molecular Weight 212.24 g/mol [2]
Appearance Powder [3]
Melting Point 118 °C [3]
Hazard Classification Not classified as hazardous [1]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Methyl 4-
biphenylcarboxylate. This process is designed to be straightforward and to prioritize safety
and regulatory compliance.

1. Waste ldentification and Segregation:

Treat all unused, contaminated, or waste Methyl 4-biphenylcarboxylate as chemical waste.

Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines. This is a critical step to prevent unforeseen chemical reactions.

N

. Containerization and Labeling:

Place the waste material in a clearly labeled, sealed, and chemically compatible container.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.ie/store/msds?partNumber=11405483&countryCode=IE&language=en
https://www.benchchem.com/product/b554700?utm_src=pdf-body
https://www.fishersci.ie/store/msds?partNumber=11405483&countryCode=IE&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-biphenylcarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-biphenylcarboxylate
https://www.chemical-suppliers.eu/enp/biphenylcarboxylic-acid-methyl-ester-PX434238
https://www.chemical-suppliers.eu/enp/biphenylcarboxylic-acid-methyl-ester-PX434238
https://www.fishersci.ie/store/msds?partNumber=11405483&countryCode=IE&language=en
https://www.benchchem.com/product/b554700?utm_src=pdf-body
https://www.benchchem.com/product/b554700?utm_src=pdf-body
https://www.benchchem.com/product/b554700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e The label should prominently display:

o

The full chemical name: "Methyl 4-biphenylcarboxylate"

CAS Number: "720-75-2"

[¢]

[¢]

The words "Waste" or "Hazardous Waste" as per your institutional guidelines.

An accumulation start date.

[e]

o

Any relevant hazard warnings (e.g., "Irritant” as a precautionary measure for similar
compounds).

3. Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.

o Ensure the storage area is away from incompatible materials.

4. Professional Disposal:

» Arrange for the collection and disposal of the waste by a licensed chemical waste
management contractor.

» High-temperature incineration in a permitted facility is a common and environmentally sound
method for the disposal of solid organic compounds.[4]

In Case of a Spill:

Ensure the area is well-ventilated.

Wearing appropriate PPE, sweep up the solid material.[1]

Place the spilled material into a suitable, labeled container for disposal.[1]

Clean the spill area thoroughly.
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl
4-biphenylcarboxylate.
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Disposal Workflow for Methyl 4-biphenylcarboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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